Cas no 1259479-81-6 (5-Chloropyrazine-2,3-diamine)

• Product Name: 5-Chloropyrazine-2,3-diamine
• CAS No: 1259479-81-6
• MF: C₄H₅ClN₄
• MW: 144.562298536301
• MDL: MFCD18070785
• CID: 1026690
• Update Time: 2025-04-20

5-Chloropyrazine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 5-Chloropyrazine-2,3-diamine
• 2,3-Pyrazinediamine,5-chloro-
• 5-chloro-2,3-Pyrazinediamine
• 2,3-diaMino-5-chloropyrazine

• MDL： MFCD18070785
• Inchi： 1S/C4H5ClN4/c5-2-1-8-3(6)4(7)9-2/h1H,(H2,6,8)(H2,7,9)
• InChI Key： GASZPECEAGTOIN-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(N)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.564±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (26 g/l) (25 º C),

5-Chloropyrazine-2,3-diamine Security Information

• Hazard Statement： H302-H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines